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Mirex is a white, stable, odorless, synthetic, crystalline solid chlorinated hydrocarbon. Mirex was used as an insecticide against ants and as a fire-retardant for plastics, paint, rubber, paper and electrical appliances, but it is no longer produced or used in the US. Exposure to Mirex irritates the skin and eyes and causes a headache as well as dizziness, nausea and vomiting and affects the central nervous system, lungs, liver and kidneys. Mirex is reasonably anticipated to be a human carcinogen. (NCI05)
Mirex and chlordecone are two separate, but chemically similar, manufactured insecticides that do not occur naturally in the environment. Mirex is a white crystalline solid, and chlordecone is a tan-white crystalline solid. Both chemicals are odorless. Mirex and chlordecone have not been manufactured or used in the United States since 1978. Mirex was used to control fire...